Cas no 39832-45-6 (1,2-Propanediol, 3-(2-thiazolyloxy)-)

1,2-Propanediol, 3-(2-thiazolyloxy)- structure
39832-45-6 structure
Product Name:1,2-Propanediol, 3-(2-thiazolyloxy)-
CAS No:39832-45-6
MF:C6H9NO3S
MW:175.205560445786
CID:1511119
PubChem ID:12529043
Update Time:2025-04-21

1,2-Propanediol, 3-(2-thiazolyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(2-thiazolyloxy)-
    • 3-(2-Thiazolyloxy)-1,2-propanediol
    • SCHEMBL6481816
    • 39832-45-6
    • ZJRZJTLZCUGRFH-UHFFFAOYSA-N
    • DTXSID101297960
    • 3-(thiazol-2-oxy)-1,2-propanediol
    • Inchi: 1S/C6H9NO3S/c8-3-5(9)4-10-6-7-1-2-11-6/h1-2,5,8-9H,3-4H2
    • InChI Key: ZJRZJTLZCUGRFH-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1OCC(CO)O

Computed Properties

  • Exact Mass: 175.03037
  • Monoisotopic Mass: 175.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 62.58
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